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Compound of Interest

Compound Name: Akaol

Cat. No.: B1251558 Get Quote

Akaol is a sesquiterpene quinol isolated from marine sponges of the genus Aka.[1][2] As a

member of the meroterpenoid class of natural products, it has garnered interest in the scientific

community for its potential biological activities.[3] However, a thorough review of available

scientific literature reveals that Akaol is currently a compound of preclinical research interest,

and there are no established clinical dosage and administration guidelines for its use in

humans.

Currently, information on Akaol is limited to its isolation, chemical synthesis, and initial in vitro

bioactivity screenings.[4][5] There is no publicly available data from clinical trials, nor are there

detailed pharmacokinetic profiles or established therapeutic protocols for any indication.

Preclinical Findings
Research on Akaol has primarily focused on its chemical properties and cytotoxic effects in

laboratory settings. Studies have described the total synthesis of Akaol A, which is crucial for

producing sufficient quantities for further investigation.[3][4][5][6]

Some studies have explored the cytotoxic potential of Akaol and related compounds against

various cancer cell lines, suggesting a potential for anti-tumor activity.[3][6] However, these are

preliminary findings and do not provide a basis for determining safe and effective dosages in

humans. The mechanism of action is also not well-defined, though some related terpenyl-

quinones/hydroquinones are known to be involved in redox cycling and the generation of

reactive oxygen species.[6]
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Future Directions
Further research is necessary to understand the full pharmacological profile of Akaol. This

would involve comprehensive preclinical studies to determine its efficacy, toxicity,

pharmacokinetics, and mechanism of action in animal models. Should these studies yield

promising results, investigational new drug (IND) enabling studies would be required before

any clinical trials in humans could be initiated to establish dosage and administration

guidelines.

In summary, while Akaol is a fascinating marine natural product with potential cytotoxic

properties, it remains in the early stages of scientific investigation. There is no clinical

information available to provide the detailed application notes and protocols regarding dosage

and administration as requested. Researchers, scientists, and drug development professionals

interested in this compound should focus on its synthetic chemistry and preclinical evaluation

to build the foundational data required for any potential future clinical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1251558#akaol-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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